N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide

• IUPAC Name: N-(4-chloro-3-fluorophenyl)-2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C14H10ClFN4OS/c15-9-4-3-8(6-10(9)16)18-12(21)7-22-14-19-11-2-1-5-17-13(11)20-14/h1-6H,7H2,(H,18,21)(H,17,19,20)
• InChI Key: KVMNCOFVKQOZEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N2)SCC(=O)NC3=CC(=C(C=C3)Cl)F
• Molecular Formula: C14H10ClFN4OS
• Molecular Weight: 336.8 g/mol

Description

N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide, also known as CPI-444, is a small molecule inhibitor of adenosine A2A receptor. It has been shown to have potential therapeutic applications in the treatment of cancer and inflammatory diseases.

Mechanism of Action

N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide is a selective inhibitor of the adenosine A2A receptor, which is highly expressed on immune cells and tumor cells. By blocking the A2A receptor, N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide inhibits the immunosuppressive effects of adenosine, which can promote tumor growth and inhibit anti-tumor immune responses. N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has also been shown to enhance the activity of immune cells, such as T cells and natural killer cells, which can help to eliminate tumor cells.
Biochemical and Physiological Effects
N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory effects, N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has been shown to reduce the levels of pro-inflammatory cytokines, such as IL-6 and TNF-alpha. It has also been shown to increase the levels of interferon-gamma, which can enhance the activity of immune cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide is its selectivity for the A2A receptor, which reduces the risk of off-target effects. Additionally, N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has been shown to have low toxicity in animal studies. However, one limitation of N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide. One area of interest is the potential for combination therapies with other cancer treatments, such as chemotherapy and immunotherapy. Another area of interest is the development of more potent and selective A2A receptor inhibitors. Additionally, further research is needed to determine the optimal dosing and administration of N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide in clinical settings.

Synthesis Methods

The synthesis of N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide involves the reaction of 4-chloro-3-fluoroaniline with 2-mercaptoimidazo[4,5-b]pyridine in the presence of a base to form the intermediate 4-chloro-3-fluoro-N-(2-mercaptoimidazo[4,5-b]pyridin-3-yl)aniline. This intermediate is then reacted with chloroacetyl chloride to yield N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide.

Scientific Research Applications

N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has been investigated for its potential therapeutic applications in cancer and inflammatory diseases. It has been shown to inhibit the growth of various cancer cell lines, including melanoma, lung cancer, and colorectal cancer. N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has also been shown to enhance the anti-tumor effects of other cancer therapies, such as chemotherapy and immunotherapy.
In addition, N-(4-chloro-3-fluorophenyl)-2-(3H-imidazo[4,5-b]pyridin-2-ylthio)acetamide has been investigated for its potential anti-inflammatory effects. It has been shown to reduce inflammation in animal models of inflammatory bowel disease and asthma.